[1-[5-[2-cyano-2-(3,4-dimethoxyphenyl)ethenyl]thiophen-2-yl]piperidin-4-yl] 2-(diethylamino)acetate
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Description
This compound features a piperidine ring linked to a thiophene moiety substituted with a cyano group and a 3,4-dimethoxyphenyl ethenyl group. The structural complexity suggests applications in medicinal chemistry, possibly as a kinase inhibitor or neuroactive agent, leveraging the electron-withdrawing cyano group and the hydrogen-bonding capacity of the dimethoxyphenyl moiety .
Properties
Molecular Formula |
C26H33N3O4S |
|---|---|
Molecular Weight |
483.6 g/mol |
IUPAC Name |
[1-[5-[2-cyano-2-(3,4-dimethoxyphenyl)ethenyl]thiophen-2-yl]piperidin-4-yl] 2-(diethylamino)acetate |
InChI |
InChI=1S/C26H33N3O4S/c1-5-28(6-2)18-26(30)33-21-11-13-29(14-12-21)25-10-8-22(34-25)15-20(17-27)19-7-9-23(31-3)24(16-19)32-4/h7-10,15-16,21H,5-6,11-14,18H2,1-4H3 |
InChI Key |
STLNUMIUXISGQQ-UHFFFAOYSA-N |
Canonical SMILES |
CCN(CC)CC(=O)OC1CCN(CC1)C2=CC=C(S2)C=C(C#N)C3=CC(=C(C=C3)OC)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues in Thiophene-Based Systems
Ethyl 2-(2-Cyano-3-(Substituted Phenyl)Acrylamido)Thiophene Derivatives ()
- Key Differences: The target compound replaces the acrylamido group with a piperidine ring, reducing hydrogen-bond donor capacity but improving steric flexibility. The diethylamino acetate ester enhances solubility in physiological conditions compared to the simple ethyl ester in compounds .
- Activity Implications: compounds exhibit antioxidant and anti-inflammatory activity.
Pyrimidine and Thiadiazole Derivatives
Ethyl 2-[6-Methyl-4-(Thietan-3-yloxy)Pyrimidine-2-ylthio]Acetate ()
- Structural Contrasts: The pyrimidine ring in vs. The thietan-3-yloxy group in introduces a strained ether ring, which may reduce metabolic stability compared to the target’s dimethoxyphenyl group .
Thiadiazole Sulfanyl Acetates ()
- Functional Group Analysis: Sulfonamide and thiadiazole groups in increase polarity but may limit blood-brain barrier penetration. The target’s diethylamino group provides a basic center, improving solubility and membrane permeability relative to sulfonamides .
Bis-Heterocyclic Systems ()
Bis-Pyrimidine and Bis-Pyrazole Derivatives
Amino-Substituted Benzothiazepines ()
Dimethylamino-Benzothiazepine Acetate
- Pharmacokinetic Profile: The dimethylamino group in vs. diethylamino in the target may alter pKa and tissue distribution.
Comparative Data Table
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